3,4-Dicaffeoylquinic acid
3,4-Dicaffeoylquinic acid
4,5-di-O-caffeoylquinic acid is a quinic acid.
4,5-Dicaffeoylquinic acid is a natural product found in Gardenia jasminoides, Farfugium japonicum, and other organisms with data available.
See also: Lonicera japonica flower (part of); Stevia rebaudiuna Leaf (part of).
4,5-Dicaffeoylquinic acid is a natural product found in Gardenia jasminoides, Farfugium japonicum, and other organisms with data available.
See also: Lonicera japonica flower (part of); Stevia rebaudiuna Leaf (part of).
Brand Name:
Vulcanchem
CAS No.:
57378-72-0
VCID:
VC0190985
InChI:
InChI=1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(35,24(33)34)11-19(30)23(20)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-30,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20-,23+,25-/m1/s1
SMILES:
C1C(C(C(CC1(C(=O)O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)OC(=O)C=CC3=CC(=C(C=C3)O)O)O
Molecular Formula:
C25H24O12
Molecular Weight:
516.4 g/mol
3,4-Dicaffeoylquinic acid
CAS No.: 57378-72-0
Cat. No.: VC0190985
Molecular Formula: C25H24O12
Molecular Weight: 516.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4,5-di-O-caffeoylquinic acid is a quinic acid. 4,5-Dicaffeoylquinic acid is a natural product found in Gardenia jasminoides, Farfugium japonicum, and other organisms with data available. See also: Lonicera japonica flower (part of); Stevia rebaudiuna Leaf (part of). |
|---|---|
| CAS No. | 57378-72-0 |
| Molecular Formula | C25H24O12 |
| Molecular Weight | 516.4 g/mol |
| IUPAC Name | (1R,3R,4S,5R)-3,4-bis[[(E)-3-(3,4-dihydroxyphenyl)prop-2-enoyl]oxy]-1,5-dihydroxycyclohexane-1-carboxylic acid |
| Standard InChI | InChI=1S/C25H24O12/c26-15-5-1-13(9-17(15)28)3-7-21(31)36-20-12-25(35,24(33)34)11-19(30)23(20)37-22(32)8-4-14-2-6-16(27)18(29)10-14/h1-10,19-20,23,26-30,35H,11-12H2,(H,33,34)/b7-3+,8-4+/t19-,20-,23+,25-/m1/s1 |
| Standard InChI Key | UFCLZKMFXSILNL-RVXRWRFUSA-N |
| Isomeric SMILES | C1[C@H]([C@@H]([C@@H](C[C@]1(C(=O)O)O)OC(=O)/C=C/C2=CC(=C(C=C2)O)O)OC(=O)/C=C/C3=CC(=C(C=C3)O)O)O |
| SMILES | C1C(C(C(CC1(C(=O)O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)OC(=O)C=CC3=CC(=C(C=C3)O)O)O |
| Canonical SMILES | C1C(C(C(CC1(C(=O)O)O)OC(=O)C=CC2=CC(=C(C=C2)O)O)OC(=O)C=CC3=CC(=C(C=C3)O)O)O |
| Melting Point | 140 °C |
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